1-Chloro-4-ethynylbenzene

Description

1-Chloro-4-ethynylbenzene is a chemical compound with the molecular formula C8H5Cl and a molar mass of 136.58 . It is also known by several synonyms, including (4-Chlorophenyl)ethyne, p-Ethynylchlorobenzene, and 4-Chlorophenylacetylene . The compound's Chemical Abstracts Service (CAS) number is 873-73-4 .

This substance typically presents as a yellow to light brown crystalline mass . It has a melting point range of 43°C to 47°C . The boiling point is between 79°C and 82°C at 23.0 mmHg . 1-Chloro-4-ethynylbenzene is hazardous and is classified as a flammable solid that causes skin and serious eye irritation, and may cause respiratory irritation .

Another similar compound is 1-Ethynyl-4-chlorobenzene, which shares similar chemical properties . Researchers should prioritize clarity and relevance in their resumes, highlighting key projects and accomplishments .

• CAS No.: 873-73-4
• Product Name: 1-Chloro-4-ethynylbenzene
• Molecular Formula: C8H5Cl
• Molecular Weight: 136.58 g/mol
• IUPAC Name: 1-chloro-4-ethynylbenzene
• Standard InChI: InChI=1S/C8H5Cl/c1-2-7-3-5-8(9)6-4-7/h1,3-6H
• Standard InChIKey: LFZJRTMTKGYJRS-UHFFFAOYSA-N
• SMILES: C#CC1=CC=C(C=C1)Cl
• Canonical SMILES: C#CC1=CC=C(C=C1)Cl
• Synonyms: 1-Chloro-4-ethynyl-benzene; (4-Chlorophenyl)ethyne; p-Ethynylchlorobenzene
• PubChem Compound: 70118
• Last Modified: Sep 14 2023